Cas no 4203-49-0 (2-Allyloxytetrahydropyran)

2-Allyloxytetrahydropyran is a versatile chemical intermediate characterized by its tetrahydropyran ring functionalized with an allyloxy group. This structure imparts reactivity suitable for various organic synthesis applications, including polymerization, cross-linking, and the formation of heterocyclic compounds. The allyl ether moiety enables participation in thiol-ene reactions and other radical-based processes, while the tetrahydropyran ring offers stability and compatibility with diverse reaction conditions. Its balanced reactivity and stability make it valuable in pharmaceuticals, agrochemicals, and material science. The compound is typically handled under inert conditions due to its sensitivity to moisture and oxygen. Proper storage and handling are essential to maintain its integrity for synthetic use.
2-Allyloxytetrahydropyran structure
2-Allyloxytetrahydropyran structure
Product Name:2-Allyloxytetrahydropyran
CAS No:4203-49-0
MF:C8H14O2
MW:142.19556
MDL:MFCD00154089
CID:328308
PubChem ID:24879547
Update Time:2025-11-01

2-Allyloxytetrahydropyran Chemical and Physical Properties

Names and Identifiers

    • 2-(Allyloxy)tetrahydro-2H-pyran
    • 2-Allyloxytetrahydropyran
    • 2-(Allyloxy)Tetrahydropyran
    • 2H-Pyran,tetrahydro-2-(2-propen-1-yloxy)-
    • 2-prop-2-enoxyoxane
    • Tetrahydro-2-allyloxy-2H-pyran
    • 2-Allyloxytetrahydropyran, stabilized
    • CS-W018284
    • 2-(Allyloxy)tetrahydro-2H-pyran, contains ~1% K2CO3 as stabilizer
    • Tetrahydro-2-(2-propen-1-yloxy)-2H-pyran
    • DTXSID60403997
    • J-506191
    • SCHEMBL979924
    • 2-Allyloxytetrahydropyran, 98%
    • C93480
    • 4203-49-0
    • 2-allyloxy-tetrahydro-pyran
    • AS-10360
    • 2-(prop-2-en-1-yloxy)oxane
    • AKOS015917375
    • A2391
    • 98%,contains~1% K2CO3 as stabilizer
    • DB-050511
    • allyl tetrahydropyranyl ether
    • MFCD00154089
    • MDL： MFCD00154089
    • Inchi： InChI=1S/C8H14O2/c1-2-6-9-8-5-3-4-7-10-8/h2,8H,1,3-7H2
    • InChI Key： NRAKYXXDEXCVMV-UHFFFAOYSA-N
    • SMILES： C=CCOC1CCCCO1

Computed Properties

  • Exact Mass: 142.09900
  • Monoisotopic Mass: 142.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 18.5A^2

Experimental Properties

  • Color/Form: liquid
  • Density: 0.940 g/mL at 25 °C(lit.)
  • Boiling Point: 76-77 °C/25 mmHg(lit.)
  • Flash Point: Fahrenheit: 95 ° f < br / > Celsius: 35 ° C < br / >
  • Refractive Index: n20/D 1.4275(lit.)
  • PSA: 18.46000
  • LogP: 1.71560
  • Solubility: Not determined

2-Allyloxytetrahydropyran Security Information

2-Allyloxytetrahydropyran Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Allyloxytetrahydropyran Pricemore >>

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2-Allyloxytetrahydropyran Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4203-49-0)2-烯丙氧基四氢吡喃
Order Number:LE1694087
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:34
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4203-49-0)2-(ALLYLOXY)TETRAHYDROPYRAN
Order Number:sfd10073
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:4203-49-0)2-烯丙氧基四氢吡喃
LE1694087
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:4203-49-0)2-(ALLYLOXY)TETRAHYDROPYRAN
sfd10073
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email